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Compound of Interest

Compound Name: 2-Aminopropan-2-ol

Cat. No.: B1621698 Get Quote

The proper disposal of 2-Aminopropan-2-ol is crucial for maintaining laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to handle and dispose of this chemical responsibly, in

accordance with general hazardous waste management principles.

Immediate Safety Precautions
Before handling 2-Aminopropan-2-ol, it is imperative to be aware of its potential hazards.

While specific data for 2-Aminopropan-2-ol may be limited, information from structurally

similar compounds like 1-aminopropan-2-ol suggests it should be treated as a hazardous

substance. It is considered a combustible liquid that can cause severe skin burns and eye

damage, and is harmful if it comes into contact with the skin.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3][4]

Hand Protection: Use compatible chemical-resistant gloves.[4][5]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. In case of

potential splashing, additional protective clothing may be necessary.[2][3]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator

may be required.[3]
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In the event of a spill, immediately evacuate the area and remove all sources of ignition.[4] For

containment, use an inert absorbent material like sand or vermiculite.[3][4] Do not allow the

chemical to enter drains or waterways.[1][3]

Step-by-Step Disposal Procedure
The disposal of 2-Aminopropan-2-ol, as with any hazardous chemical, must adhere to local,

state, and federal regulations.[2][6] Never dispose of this chemical down the sink or in the

regular trash.[7]

Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste" and specify the contents as "2-
Aminopropan-2-ol".[6][7]

Do not mix 2-Aminopropan-2-ol with other waste streams, especially incompatible

materials such as strong oxidizing agents and strong acids.[4][7][8]

Containerization:

Use a dedicated, leak-proof container that is chemically compatible with amino alcohols.

The original container is often a suitable choice.[6][7][8] Do not use metal containers if the

waste is corrosive.[6]

Keep the container tightly sealed except when adding waste.[6][7]

For liquid waste, secondary containment (such as a larger, shatter-resistant bin) is

required to prevent spills.[7]

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area

away from general laboratory traffic.[9][10]

Ensure the storage area is away from sources of heat, sparks, or open flames.[1][3][4]

Do not accumulate large quantities of waste. Adhere to institutional limits, which may be

as low as 10 gallons per lab.[7][10]
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Disposal Request and Pickup:

Once the container is full or has reached its accumulation time limit, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) office.[7]

Complete all necessary paperwork, providing an accurate description of the waste and its

composition.[6]

Empty Container Disposal:

A container that held 2-Aminopropan-2-ol is not considered empty until all contents have

been removed.[10]

The first rinse of the "empty" container with a suitable solvent must be collected and

disposed of as hazardous waste.[7]

After thorough rinsing and air-drying, deface or remove the original label before disposing

of the container as solid waste or according to institutional guidelines.[7]

Physical and Chemical Properties
The following table summarizes key quantitative data for 1-aminopropan-2-ol, a structurally

similar compound, which can provide an indication of the properties of 2-Aminopropan-2-ol.

Property Value

Boiling Point 160 °C / 320 °F[1]

Flash Point 62 °C / 143.6 °F[4]

Density 0.973 g/cm³ at 25 °C / 77 °F[1]

Water Solubility Soluble[3]

Log Pow (n-octanol/water) -0.93 at 23 °C / 73 °F[1]

This data is for 1-aminopropan-2-ol and should be used as a reference for 2-Aminopropan-2-
ol.
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-Aminopropan-2-
ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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